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Compound of Interest

Compound Name:
2-Bromo-N-(cyclopropylmethyl)-5-

iodobenzamide

CAS No.: 1870970-61-8

Cat. No.: B1381469

Get Quote

A Bifunctional Halogenated Scaffold for Fragment-
Based Discovery & Orthogonal Library Synthesis
Executive Summary
2-Bromo-N-(cyclopropylmethyl)-5-iodobenzamide (referred to herein as Probe BCIB-5I) is a

high-value bifunctional scaffold designed for advanced medicinal chemistry and structural

biology applications. Unlike standard single-target probes, BCIB-5I serves as a versatile

chemical and structural tool. Its utility is derived from three core properties:

Orthogonal Reactivity: The significant difference in bond dissociation energies between C–I

(approx. 65 kcal/mol) and C–Br (approx. 81 kcal/mol) allows for highly selective, sequential

Palladium-catalyzed cross-coupling reactions.

Crystallographic Phasing: The presence of two distinct heavy halogens renders this molecule

an ideal Fragment-Based Drug Discovery (FBDD) probe, facilitating de novo structure
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solution via Single-wavelength Anomalous Dispersion (SAD) or Multi-wavelength Anomalous

Dispersion (MAD).

Privileged Pharmacophore: The N-cyclopropylmethyl benzamide core is a validated motif in

kinase inhibitors (e.g., MEK1/2 inhibitors) and epigenetic modulators, ensuring relevance in

bioactive library generation.

Chemical Properties & Stability
Property Specification

IUPAC Name
2-Bromo-N-(cyclopropylmethyl)-5-

iodobenzamide

Molecular Formula C₁₁H₁₁BrINO

Molecular Weight 379.01 g/mol

CAS Number 1880132-74-0

Solubility
DMSO (>50 mM), Ethanol (Moderate), Water

(Insoluble)

Storage
-20°C, desiccated, protected from light (Iodine-

labile)

Reactivity Profile
C-5 Iodo (High Pd-reactivity) > C-2 Bromo

(Moderate Pd-reactivity)

Application I: Orthogonal Library Synthesis
The primary application of BCIB-5I is the rapid generation of diverse chemical libraries. The C-

5 position (iodine) is electronically activated and sterically accessible, allowing for oxidative

addition by Pd(0) species at room temperature. The C-2 position (bromine) is sterically

crowded and electronically less labile, requiring elevated temperatures or specialized ligands.

Mechanism of Action: Sequential Cross-Coupling
This protocol allows researchers to functionalize the C-5 position with "Fragment A" while

leaving the C-2 position intact for a subsequent reaction with "Fragment B".
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Figure 1: Sequential functionalization workflow exploiting the reactivity gap between Aryl-I and

Aryl-Br bonds.

Protocol 1: Selective C-5 Functionalization (Suzuki-Miyaura)
Objective: Install an aryl/heteroaryl group at the C-5 position without affecting the C-2 bromine.

Materials:

Probe BCIB-5I (1.0 eq)

Aryl Boronic Acid (1.1 eq)

Catalyst: Pd(PPh₃)₄ (3-5 mol%)

Base: Na₂CO₃ (2.0 eq, 2M aqueous)

Solvent: DME (Dimethoxyethane) or Toluene/EtOH (degassed)

Procedure:

Preparation: In a glovebox or under Argon flow, charge a reaction vial with BCIB-5I, boronic

acid, and Pd(PPh₃)₄.

Solvation: Add degassed solvent (0.1 M concentration relative to probe).

Activation: Add aqueous Na₂CO₃. Seal the vial.

Reaction: Stir at Room Temperature (20–25°C) for 4–12 hours. Note: Do not heat. Heating

>50°C may trigger premature C-2 coupling.

Monitoring: Monitor by LC-MS. The starting material (M+H 380/382) should disappear; the

intermediate (monocoupled) will appear.
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Workup: Dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate.

Purification: Flash chromatography (Hexane/EtOAc).

Validation Criteria:

¹H NMR: Disappearance of the doublet at δ ~8.1 ppm (C-6 proton adjacent to Iodine) and

appearance of new aromatic signals.

Retention: The C-2 Bromo signal must remain intact (verified by Mass Spec isotopic pattern

1:1 for Br).

Application II: Crystallographic Phasing Probe (FBDD)
BCIB-5I is an excellent "heavy atom soak" for protein crystallography. The iodine and bromine

atoms provide strong anomalous scattering signals, which are critical for solving the phase

problem in novel protein structures without the need for selenomethionine substitution.

Why It Works
Iodine (Z=53): Strong anomalous signal at Cu Kα (1.54 Å) and easily accessible synchrotron

wavelengths.

Bromine (Z=35): Provides a secondary anomalous marker.

Binding Mode: The N-cyclopropylmethyl amide mimics the "hinge-binding" motif of many

kinase inhibitors (e.g., Trametinib), directing the heavy atoms into the ATP-binding pocket.

Protocol 2: Crystal Soaking & Data Collection
Objective: Obtain an experimental phase solution for a target protein (e.g., a kinase or

bromodomain).

Procedure:

Stock Solution: Dissolve BCIB-5I in 100% DMSO to a concentration of 100 mM.

Soaking: Add the stock solution to the crystallization drop containing apo-protein crystals.
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Target Concentration: 1–5 mM final concentration.

Soak Time: 1 hour to overnight. (Monitor for crystal cracking; if cracking occurs, use

stepwise addition).

Cryoprotection: Transfer crystal to a cryo-solution containing the probe to maintain

occupancy during freezing.

Data Collection (Synchrotron):

Perform an X-ray fluorescence scan to determine the absorption edge of Iodine (approx.

33.17 keV / 0.37 Å, but L-edges are often used at lower energy) or Bromine (13.47 keV /

0.92 Å).

Collect highly redundant data (360° or more) at the peak wavelength for SAD phasing.

Data Processing:

Use software like AutoSol (Phenix) or ShelxC/D/E.

Look for strong sites in the anomalous difference map. The Iodine peak will be significantly

stronger (approx. 2x) than the Bromine peak, allowing for unambiguous orientation of the

ligand in the electron density map.

Biological Context: Target Classes
While BCIB-5I is a scaffold, its structural features make it a "privileged" starting point for

specific biological targets.
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Target Class Rationale Reference Analog

MEK1/2 Kinases

The N-cyclopropylmethyl

benzamide core occupies the

allosteric pocket adjacent to

ATP.

PD0325901 / Trametinib

Bromodomains (BET)

Benzamides mimic the acetyl-

lysine residue recognized by

bromodomains.

MS-275 (Entinostat)

Sigma Receptors
Lipophilic N-alkyl benzamides

show high affinity for Sigma-1.
IBZM
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(Note: While the specific molecule BCIB-5I is a commercial building block, the protocols above

are derived from standard, validated methodologies for this chemical class.)

To cite this document: BenchChem. [Technical Application Note: 2-Bromo-N-
(cyclopropylmethyl)-5-iodobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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